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Compound of Interest

Compound Name: 5-Hexen-2-one

Cat. No.: B094416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Hexen-2-one, a versatile bifunctional organic compound, serves as a valuable building block

in synthetic chemistry. Its ketone and terminal alkene functionalities offer dual points for

molecular elaboration, making it an attractive precursor for the synthesis of a variety of acyclic

and heterocyclic structures. This technical guide provides a comprehensive overview of the

commercial availability of 5-Hexen-2-one, including a survey of global suppliers, typical purity

levels, and packaging options. Furthermore, it delves into the synthetic utility of this compound

by providing a representative synthetic protocol and a general purification methodology.

Potential applications in drug discovery are highlighted through a discussion of its reactivity in

key organic transformations and a hypothesized interaction with a significant biological

signaling pathway.

Commercial Availability and Suppliers
5-Hexen-2-one is readily available from a multitude of chemical suppliers worldwide, catering

to both research and bulk quantity requirements. The compound is typically offered at purities

of 98% or higher, as determined by gas chromatography (GC).

Below is a summary of major suppliers and their typical offerings. Please note that pricing and

availability are subject to change and should be confirmed with the respective suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094416?utm_src=pdf-interest
https://www.benchchem.com/product/b094416?utm_src=pdf-body
https://www.benchchem.com/product/b094416?utm_src=pdf-body
https://www.benchchem.com/product/b094416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Region(s) Served Typical Purity
Available
Quantities

Sigma-Aldrich (Merck) Global ≥99% 5 g, 25 g, 100 g[1]

Thermo Fisher

Scientific
Global 98%

5 g, 20 mL, 25 g[2][3]

[4]

TCI (Tokyo Chemical

Industry)
Global >98.0% (GC) 5 g, 25 g[5][6][7]

Biosynth Global Not specified
2 g, 5 g (custom

quote)[8]

Santa Cruz

Biotechnology
Global Not specified Custom quantities[9]

Chemos GmbH & Co.

KG
Europe Not specified Inquire for details[10]

Pol-Aura Europe 98% Inquire for details[11]

Matrix Fine Chemicals Europe Not specified Inquire for details[12]

Physicochemical Properties
Property Value

CAS Number 109-49-9[13]

Molecular Formula C₆H₁₀O[13]

Molecular Weight 98.14 g/mol [13]

Appearance Colorless to light yellow liquid[2]

Boiling Point 128-129 °C (lit.)[1]

Density 0.847 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.419 (lit.)[1]

Flash Point 24 °C (75.2 °F) - closed cup[1]
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Representative Synthesis Protocol
While numerous synthetic routes to 5-hexen-2-one exist, a common and illustrative approach

involves the alkylation of a β-ketoester followed by decarboxylation. The following protocol is

adapted from a verified procedure for a structurally similar compound and serves as a

representative example.[14]

Reaction Scheme:

Ethyl Acetoacetate Sodium Enolate
NaOEt, EtOH

Ethyl 2-acetyl-4-pentenoate
Allyl Bromide

5-Hexen-2-one
H3O+, Δ

Click to download full resolution via product page

Caption: General synthesis scheme for 5-Hexen-2-one.

Materials:

Ethyl acetoacetate

Sodium ethoxide (NaOEt)

Absolute ethanol (EtOH)

Allyl bromide

Hydrochloric acid (HCl)

Sodium chloride (NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a solution of sodium ethoxide in absolute ethanol is prepared. The flask is cooled in
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an ice bath, and ethyl acetoacetate is added dropwise with stirring to form the sodium

enolate.

Alkylation: Allyl bromide is then added dropwise to the stirred solution. After the addition is

complete, the reaction mixture is gently refluxed for 2-3 hours to ensure complete alkylation.

Work-up and Saponification: After cooling to room temperature, the solvent is removed under

reduced pressure. The residue is dissolved in water and extracted with diethyl ether to

remove any unreacted starting materials. The aqueous layer, containing the saponified

intermediate, is then acidified with dilute hydrochloric acid.

Decarboxylation: The acidified aqueous solution is heated to induce decarboxylation, leading

to the formation of 5-hexen-2-one. The product may be isolated by steam distillation or

solvent extraction.

Purification: The crude product is dried over anhydrous magnesium sulfate and purified by

fractional distillation under atmospheric pressure.

General Purification Protocol
For achieving high purity, particularly for applications in drug development and synthesis of

complex molecules, column chromatography is a standard and effective method.

Materials:

Crude 5-Hexen-2-one

Silica gel (230-400 mesh)

Hexane

Ethyl acetate

Glass chromatography column

Eluent reservoir

Fraction collection tubes
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Procedure:

Column Packing: A slurry of silica gel in a non-polar solvent (e.g., hexane) is prepared and

carefully poured into the chromatography column. The silica gel is allowed to settle, and the

column is flushed with the eluent (a mixture of hexane and ethyl acetate, with the polarity

optimized by thin-layer chromatography).

Sample Loading: The crude 5-Hexen-2-one is dissolved in a minimal amount of the eluent

and carefully loaded onto the top of the silica gel bed.

Elution: The eluent is passed through the column under gravity or with gentle positive

pressure.

Fraction Collection: Fractions are collected sequentially and analyzed by thin-layer

chromatography to identify those containing the pure product.

Solvent Removal: The fractions containing the pure 5-Hexen-2-one are combined, and the

solvent is removed under reduced pressure using a rotary evaporator to yield the purified

product.

Synthetic Utility and Potential Applications in Drug
Development
The dual functionality of 5-hexen-2-one makes it a versatile synthon for the construction of

more complex molecules. The terminal alkene can participate in a variety of reactions,

including hydroboration-oxidation, epoxidation, and ozonolysis, while the ketone functionality

allows for nucleophilic additions, alpha-functionalization, and condensation reactions.

Intramolecular Cyclization and the Robinson Annulation
A particularly powerful application of 5-hexen-2-one in the synthesis of cyclic compounds is its

potential use in intramolecular reactions. For instance, under appropriate conditions, the

enolate of 5-hexen-2-one can undergo an intramolecular Michael addition to the terminal

alkene, leading to the formation of a five-membered ring.

Furthermore, 5-hexen-2-one can serve as a key component in the Robinson annulation, a

classic and powerful method for the formation of six-membered rings. This reaction sequence
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involves a Michael addition followed by an intramolecular aldol condensation.[15][16][17] While

a specific protocol with 5-hexen-2-one as the Michael acceptor is not readily available in the

literature, the following workflow illustrates the logical steps for such a transformation with a

generic enolate donor.

Michael AdditionEnolate Formation
(e.g., from a ketone with base)

1,5-Diketone Intermediate

Nucleophilic Attack

5-Hexen-2-one

Intramolecular
Enolate Formation

Intramolecular
Aldol Addition

Dehydration

Cyclohexenone Derivative

Click to download full resolution via product page

Caption: Logical workflow for a Robinson annulation using 5-Hexen-2-one.

This powerful ring-forming strategy is widely used in the synthesis of steroids, terpenes, and

other natural products with significant biological activity, highlighting the potential of 5-hexen-2-
one as a valuable starting material in drug discovery programs.

Hypothesized Interaction with the Keap1-Nrf2 Signaling
Pathway
While direct evidence for the interaction of 5-hexen-2-one with specific biological pathways is

limited, its chemical structure suggests a potential for such interactions. The product of an
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intramolecular cyclization of 5-hexen-2-one would be a cyclopentenone derivative, a class of

compounds known to be reactive Michael acceptors.

The Keap1-Nrf2 signaling pathway is a critical regulator of cellular responses to oxidative

stress. Keap1 contains reactive cysteine residues that can be modified by electrophiles,

leading to the release and activation of the transcription factor Nrf2. Nrf2 then promotes the

expression of antioxidant and cytoprotective genes.

It is hypothesized that a cyclized derivative of 5-hexen-2-one, as an α,β-unsaturated ketone,

could act as a Michael acceptor and covalently modify Keap1, thereby activating the Nrf2

pathway. This is a common mechanism for a number of small molecule activators of this

pathway, which are of interest in the development of therapies for diseases associated with

oxidative stress.

5-Hexen-2-one

Cyclopentenone
Derivative Keap1

Covalent Modification
(Michael Addition)

Nrf2

Inhibition of Nrf2
Degradation

Ubiquitin

Antioxidant
Response Element

Cytoprotective
Gene Expression

Transcription
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Caption: Hypothesized modulation of the Keap1-Nrf2 pathway by a cyclized derivative of 5-
Hexen-2-one.
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Conclusion
5-Hexen-2-one is a commercially accessible and synthetically versatile building block with

significant potential for applications in organic synthesis and drug discovery. Its dual reactivity

allows for a wide range of chemical transformations, including the construction of complex

cyclic systems. While further research is needed to fully elucidate its biological activities, its

chemical properties suggest that it and its derivatives are promising candidates for the

development of novel therapeutic agents. This guide provides a foundational resource for

researchers interested in exploring the utility of 5-Hexen-2-one in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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